Cas no 1006950-47-5 (3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol)

• Product Name: 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol
• CAS No: 1006950-47-5
• MF: C₆H₈ClN₃O₃
• MW: 205.599020004272
• MDL: MFCD06804870
• CID: 3059826
• PubChem ID: 19621847
• Update Time: 2025-11-01

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3-nitro-pyrazol-1-yl)-propan-1-ol
• 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol
• STK350066
• EN300-230186
• 1006950-47-5
• AKOS015922075
• 3-(4-chloro-3-nitropyrazol-1-yl)propan-1-ol
• AKOS000312144
• BBL040248
• CS-0266526

• MDL： MFCD06804870
• Inchi： 1S/C6H8ClN3O3/c7-5-4-9(2-1-3-11)8-6(5)10(12)13/h4,11H,1-3H2
• InChI Key： YUZNALJCKKGKDV-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CCCO

Computed Properties

• Exact Mass: 205.0254188Da
• Monoisotopic Mass: 205.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol

Introduction to 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol (CAS No. 1006950-47-5)

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This compound, identified by the CAS number 1006950-47-5, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both chloro and nitro substituents on the pyrazole core imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its role in medicinal chemistry. Its five-membered structure, incorporating two nitrogen atoms, provides a rich platform for functionalization and interaction with biological targets. In particular, the substitution pattern of the pyrazole ring, as seen in this compound, influences its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol with various biological targets. Studies have suggested that the chloro and nitro groups may serve as critical pharmacophores, facilitating binding to enzymes and receptors involved in inflammatory pathways. This has opened up avenues for developing novel therapeutic agents targeting conditions such as cancer, autoimmune diseases, and infectious disorders.

The propanol side chain in 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol introduces additional opportunities for chemical modification. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Furthermore, the propanol moiety can be further functionalized to introduce other pharmacophoric elements, thereby expanding the compound's therapeutic potential.

In the context of drug discovery, the synthesis of 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol has been optimized using modern synthetic methodologies. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and condensation processes, have been employed to achieve high yields and purity. These synthetic approaches are crucial for ensuring that the compound is suitable for preclinical and clinical studies.

One of the most compelling aspects of 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-ol is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in disease pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Additionally, structural analogs have shown promise in targeting tyrosine kinases, which play a role in cancer progression.

The integration of 3-(4-chloro-3-nitro-1H-pyrazol-1-yloxy)-propanalcohol into combinatorial chemistry libraries has further expanded its utility. By systematically varying substituents on the pyrazole core and side chain, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening (HTS) techniques have been employed to rapidly identify hits with promising pharmacological properties.

Another area of interest is the exploration of 3-(4-chloro-octahydroxy-substituted pyrazole)-propanalcohol’s potential as an intermediate in the synthesis of more complex molecules. The unique reactivity of the chloro and nitro groups allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or heteroaryl groups, expanding the structural diversity of derivatives.

The pharmacokinetic properties of 3-(4-chloro-octahydroxy-substituted pyrazole)-propanalcohol are also under investigation. Studies have focused on optimizing solubility, bioavailability, and metabolic stability to enhance its suitability for therapeutic use. Techniques such as prodrug design and formulation development are being explored to improve its delivery and efficacy.

In conclusion, 4-Chloro-Nitro Pyrazole Alcohol’s multifaceted applications make it a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with significant implications for human health. As research continues to uncover new biological targets and synthetic strategies, 4-Chloro-Nitro Pyrazole Alcohol will undoubtedly remain at the forefront of drug discovery efforts.